Cas no 1247574-55-5 (2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid)

• Product Name: 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid
• CAS No: 1247574-55-5
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• MDL: MFCD14608393
• CID: 4580527
• PubChem ID: 56828943
• Update Time: 2025-10-28

2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid

• MDL： MFCD14608393
• Inchi： 1S/C7H11NO4/c1-7(2,5(9)10)8-3-4-12-6(8)11/h3-4H2,1-2H3,(H,9,10)
• InChI Key： NNCIBJGHNROTNO-UHFFFAOYSA-N
• SMILES： C(N1CCOC1=O)(C)(C)C(=O)O

Additional information on 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid

Comprehensive Overview of 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid (CAS No. 1247574-55-5)

2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid (CAS No. 1247574-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a 1,3-oxazolidin-2-one ring, which is a key motif in many bioactive molecules. Researchers are particularly interested in its potential applications in drug development, especially in the design of novel enzyme inhibitors and small-molecule therapeutics.

The molecular structure of 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid includes a carboxylic acid functional group, which enhances its reactivity and makes it a versatile intermediate in synthetic chemistry. Its CAS No. 1247574-55-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Recent trends indicate growing interest in its role as a building block for more complex molecules, particularly in the context of green chemistry and sustainable synthesis.

One of the most discussed topics surrounding 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid is its potential use in antibiotic development. The oxazolidinone core is a well-known pharmacophore in antibiotics like linezolid, and researchers are exploring whether derivatives of this compound could lead to new treatments for resistant bacterial strains. This aligns with current global concerns about antimicrobial resistance (AMR), making it a hot topic in both academic and industrial circles.

In addition to its pharmaceutical applications, 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid is also studied for its potential in polymer chemistry. Its ability to act as a monomer or cross-linking agent has sparked interest in developing biodegradable polymers, which are increasingly demanded in eco-friendly packaging and medical devices. The compound's CAS No. 1247574-55-5 is often cited in patents related to these innovations.

From a synthetic perspective, the preparation of 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid involves multi-step organic reactions, often starting from readily available precursors like 2-amino alcohols and carbonyl compounds. Optimizing these synthetic routes is a focal point for researchers aiming to improve yield and reduce environmental impact. This ties into broader discussions about process intensification and catalytic efficiency in modern chemistry.

The compound's physicochemical properties, such as its solubility, melting point, and stability, are critical for its practical applications. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid and ensure its purity. These details are essential for researchers who rely on reproducible results in their experiments.

As the demand for specialty chemicals grows, 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid is poised to play a pivotal role in advancing drug discovery and material innovation. Its CAS No. 1247574-55-5 serves as a unique identifier that facilitates collaboration and knowledge sharing across scientific communities. Future research will likely explore its derivatives and hybrid molecules to unlock new functionalities.

In conclusion, 2-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid (CAS No. 1247574-55-5) represents a fascinating intersection of chemistry and biology. Its structural features and diverse applications make it a valuable subject of study for scientists tackling some of today's most pressing challenges, from infectious diseases to environmental sustainability. As research progresses, this compound may well become a cornerstone in next-generation scientific breakthroughs.